ethyl 2-(4-(N,N-dipropylsulfamoyl)benzamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: ethyl 2-[[4-(dipropylsulfamoyl)benzoyl]amino]-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C24H33N3O5S2/c1-5-13-27(14-6-2)34(30,31)18-10-8-17(9-11-18)22(28)25-23-21(24(29)32-7-3)19-12-15-26(4)16-20(19)33-23/h8-11H,5-7,12-16H2,1-4H3,(H,25,28)
• InChI Key: YJSUUCBSSKVRSY-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)C)C(=O)OCC
• Molecular Formula: C24H33N3O5S2
• Molecular Weight: 507.7 g/mol
• CAS No.: 449766-86-3

Description

Ethyl 2-(4-(N,N-dipropylsulfamoyl)benzamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C24H33N3O5S2 and its molecular weight is 507.66. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Chemical Properties

The synthesis of complex organic compounds often involves the creation of highly functionalized tetrahydropyridines through catalyzed annulation processes. For instance, Zhu et al. (2003) demonstrated that ethyl 2-methyl-2,3-butadienoate can act as a 1,4-dipole synthon in [4 + 2] annulation with N-tosylimines, yielding ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with excellent yields and regioselectivity. This methodology paves the way for the generation of derivatives of the compound of interest by employing substituted methyl groups, leading to high diastereoselectivities in the synthesis process (Zhu, Lan, & Kwon, 2003).

Pharmacological Activity

While direct information on the specific compound might not be readily available, related research in pharmacological contexts provides insights into similar compounds. Ethyl-2-amino-1-benzamido-4-oxo-5-(2-oxo-2-arylethylidene)pyrrolidine-3-carboxylates have been synthesized and demonstrated notable biological activities, including antiradical and anti-inflammatory properties, compared to reference drugs such as trolox and diclofenac sodium. This suggests a potential for the exploration of related compounds in pharmacological research (Zykova et al., 2016).

Crystal Structure and Molecular Interactions

The study of the crystal structure and molecular interactions of polysubstituted pyridines provides essential knowledge on the chemical behavior and potential applications of such compounds. Suresh et al. (2007) investigated ethyl 4-hydroxy-2,6-diphenyl-5-(phenylsulfanyl)pyridine-3-carboxylate and a similar compound, revealing their nearly planar structures and the stabilization of their crystal structures through various intermolecular interactions. These findings contribute to understanding the structural features that might influence the reactivity and binding properties of similar chemical entities (Suresh, Kumar, Perumal, Mostad, & Natarajan, 2007).